Cas no 1300115-16-5 (Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)

• Product Name: Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• CAS No: 1300115-16-5
• MF: C₁₄H₁₉BClNO₃
• MW: 295.569563150406
• MDL: MFCD22494215
• CID: 4582279
• PubChem ID: 130046620
• Update Time: 2025-05-20

Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 2-Chloro-N-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• D93945
• AS-55506
• 1300115-16-5
• AKOS037644924

• MDL： MFCD22494215
• Inchi： 1S/C14H19BClNO3/c1-13(2)14(3,4)20-15(19-13)10-7-5-6-8-11(10)17-12(18)9-16/h5-8H,9H2,1-4H3,(H,17,18)
• InChI Key： YDDAYVDRICSOLS-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=CC=1B1OC(C)(C)C(C)(C)O1)=O

Computed Properties

• Exact Mass: 295.1146513 g/mol
• Monoisotopic Mass: 295.1146513 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6
• Molecular Weight: 295.57

Additional information on Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] (CAS No. 1300115-16-5)

The compound Acetamide, 2-chloro-N-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl] (CAS No. 1300115-16-5) is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. This compound is characterized by its unique structure, which incorporates a chloroacetamide group attached to a phenyl ring substituted with a tetramethyl-dioxaborolane moiety. The presence of the dioxaborolane ring introduces interesting electronic and steric properties, making this compound a valuable building block in various chemical reactions.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in cross-coupling reactions, particularly in the context of boron-mediated transformations. The tetramethyl substitution on the dioxaborolane ring enhances its stability and reactivity under specific reaction conditions. This makes Acetamide, 2-chloro-N-[...]phenyl an ideal candidate for use in Suzuki-Miyaura couplings, where the boron group facilitates the formation of carbon-carbon bonds with high efficiency and selectivity.

In addition to its role in cross-coupling reactions, this compound has been explored for its potential in pharmaceutical applications. The chloroacetamide group is known to exhibit bioactive properties under certain conditions, making it a promising lead for drug discovery programs. Researchers have investigated the compound's ability to modulate enzyme activity and interact with biological targets such as kinases and receptors. Preliminary results suggest that this molecule could serve as a scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of Acetamide, 2-chloro-N-[...]phenyl involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the preparation of the dioxaborolane ring through [insertion or coupling reactions], followed by functionalization with the chloroacetamide group using nucleophilic substitution or acylation strategies. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental perspective, there has been growing interest in understanding the ecotoxicological profile of this compound. Studies have been conducted to assess its biodegradability and potential impact on aquatic ecosystems. Initial findings indicate that under controlled laboratory conditions, the compound exhibits moderate biodegradation rates; however, further research is required to fully characterize its environmental fate and risks.

In summary, Acetamide, 2-chloro-N-[...]phenyl (CAS No. 1300115-16-5) represents a versatile and innovative chemical entity with diverse applications across multiple disciplines. Its unique structure enables it to participate in advanced synthetic methodologies while offering promising opportunities for drug development and materials innovation. As research continues to uncover new aspects of this compound's properties and behavior, it is likely to play an increasingly important role in both academic and industrial settings.